molecular formula C22H20N6O2S B3012882 N-(4-acetamidophenyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 896299-64-2

N-(4-acetamidophenyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

Cat. No. B3012882
CAS RN: 896299-64-2
M. Wt: 432.5
InChI Key: ILEATMJXNXRCGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "N-(4-acetamidophenyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide" is a complex molecule that appears to be related to a class of compounds with potential biological activity. Although the provided papers do not directly discuss this compound, they do provide insight into similar structures and their biological activities. For instance, the first paper discusses a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides and their evaluation as opioid kappa agonists, which suggests that the pyrrolidine moiety is significant for biological activity in related compounds .

Synthesis Analysis

The synthesis of related compounds involves the introduction of various substituents at specific positions on the molecule to explore their effects on biological activity. In the first paper, the synthesis process includes the use of racemic or chiral amino acids to introduce alkyl and aryl substituents, which could be a relevant method for synthesizing the compound . The second paper describes the synthesis of N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives, which shares some structural features with the target compound, such as the presence of an acetamide group and a triazole ring .

Molecular Structure Analysis

The molecular structure of compounds similar to the target compound has been established using various spectroscopic techniques, including MS, IR, CHN, and 1H NMR . These techniques could be applied to determine the structure of "N-(4-acetamidophenyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide" and confirm the presence of specific functional groups and the overall molecular conformation.

Chemical Reactions Analysis

While the provided papers do not detail chemical reactions specific to the target compound, they do mention the biological evaluation of synthesized compounds as opioid kappa agonists . This suggests that the target compound could potentially undergo biological interactions or transformations, which could be explored through similar biological assays.

Physical and Chemical Properties Analysis

The physical and chemical properties of the target compound can be inferred from related structures. For example, the solubility, melting point, and stability of the compound could be similar to those of the acetamide derivatives described in the second paper . Additionally, the presence of the triazole and pyrrolidine moieties could influence the compound's ability to interact with biological targets, as seen in the first paper .

Scientific Research Applications

Antimicrobial and Antifungal Applications

Research has demonstrated that derivatives containing the 1,2,4-triazole ring system, similar to the core structure of the compound , have shown significant antimicrobial and antifungal activities. For instance, compounds synthesized through the condensation of 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol and 2-Chloro-N-(aryl)acetamide displayed in-vitro antibacterial, antifungal, and anti-tuberculosis activity (B. MahyavanshiJyotindra, A. ParmarKokila, & K. MahatoAnil, 2011). Furthermore, another study synthesized new heterocycles incorporating a thiadiazole moiety, indicating potential insecticidal activities against the cotton leafworm, Spodoptera littoralis (A. Fadda, M. Salam, E. Tawfik, E. Anwar, & H. Etman, 2017).

Antitumor Activity

Novel derivatives containing the 1,2,4-triazole ring system have been synthesized and evaluated for their antitumor activity. For example, compounds such as novel acetamide, pyrrole, and pyrrolopyrimidine derivatives containing a biologically active pyrazole moiety were synthesized to evaluate their antitumor activity, with one compound demonstrating efficacy surpassing that of the reference drug, doxorubicin (S. Alqasoumi, M. Ghorab, Z. Ismail, S. M. Abdel-Gawad, M. El-Gaby, & H. Aly, 2009).

Synthesis of Heterocyclic Compounds

The compound's structure facilitates the synthesis of various heterocyclic compounds, which have significant applications in medicinal chemistry. A study detailed the synthesis of N-(5-(Substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine derivatives from 4-Amino-4H-1,2,4-triazole, highlighting the compound's utility in creating novel chemical entities (Ashvin D. Panchal & P. Patel, 2011).

properties

IUPAC Name

N-(4-acetamidophenyl)-2-[(5-phenyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N6O2S/c1-16(29)23-18-9-11-19(12-10-18)24-20(30)15-31-22-26-25-21(17-7-3-2-4-8-17)28(22)27-13-5-6-14-27/h2-14H,15H2,1H3,(H,23,29)(H,24,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILEATMJXNXRCGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N6O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-acetamidophenyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.